Cas no 156045-12-4 (1H-Pyrazole-1-aceticacid, 3-amino-4-cyano-)

• Product Name: 1H-Pyrazole-1-aceticacid, 3-amino-4-cyano-
• CAS No: 156045-12-4
• MF: C₆H₆N₄O₂
• MW: 166.13744020462
• CID: 107250
• PubChem ID: 45082583
• Update Time: 2025-04-18

1H-Pyrazole-1-aceticacid, 3-amino-4-cyano- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-aceticacid, 3-amino-4-cyano-
• 2-(3-amino-4-cyanopyrazol-1-yl)acetic acid
• 1H-Pyrazole-1-aceticacid,3-amino-4-cyano-(9CI)
• 156045-12-4
• AKOS020862481
• (3-Amino-4-cyano-1H-pyrazol-1-yl)acetic acid
• DTXSID00665294
• 2-(3-Amino-4-cyano-1H-pyrazol-1-yl)acetic acid

• Inchi： 1S/C6H6N4O2/c7-1-4-2-10(3-5(11)12)9-6(4)8/h2H,3H2,(H2,8,9)(H,11,12)
• InChI Key： ANTGEQXFHIBCHB-UHFFFAOYSA-N
• SMILES： OC(CN1C=C(C#N)C(N)=N1)=O

Computed Properties

• Exact Mass: 166.049
• Monoisotopic Mass: 166.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2
• XLogP3: -0.1